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Compound of Interest

Compound Name: Golgicide A-2

Cat. No.: B1240604 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Golgicide A (GCA) is a potent, specific, and reversible small molecule inhibitor of

Golgi BFA Resistance Factor 1 (GBF1).[1][2][3] GBF1 is a guanine nucleotide exchange factor

(GEF) responsible for the activation of ADP-ribosylation factor 1 (Arf1) at the cis-Golgi.[1][4]

Activated Arf1-GTP is essential for the recruitment of the COPI coat protein complex, which

mediates vesicle budding for both anterograde and retrograde transport between the ER and

Golgi.[4][5] By inhibiting GBF1, GCA prevents Arf1 activation, leading to a rapid dissociation of

COPI from Golgi membranes, subsequent disassembly of the Golgi apparatus, and a potent

blockade of the secretory pathway at the ER-Golgi intermediate compartment (ERGIC).[4][6]

Unlike Brefeldin A (BFA), which inhibits multiple ArfGEFs including the trans-Golgi network

(TGN)-localized BIG1 and BIG2, GCA is highly specific for GBF1.[4] This specificity makes

GCA a valuable tool for dissecting the precise roles of GBF1-mediated transport in cellular

processes.[4] These notes provide a guide to using GCA for studying protein transport, with a

focus on treatment duration and concentration.

Mechanism of Action
Golgicide A's inhibitory action on GBF1 disrupts the COPI-mediated vesicular transport system,

a cornerstone of the secretory pathway. This leads to the arrest of protein secretion and the

dispersal of the Golgi complex.
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Mechanism of Golgicide A Action
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Immunofluorescence Workflow for GCA Treatment

1. Seed Cells
Seed cells (e.g., HeLa) on coverslips

in a 24-well plate and grow to 60-70% confluency.

2. Treat with GCA
Treat cells with 10 µM GCA or DMSO (vehicle control)

for a defined duration (e.g., 0, 15, 30, 60 min).

3. Fixation
Wash with PBS. Fix with 4% paraformaldehyde (PFA)

in PBS for 15-20 min at room temperature.

4. Permeabilization
Wash with PBS. Permeabilize with 0.1% Triton X-100

in PBS for 10 min.

5. Blocking
Block with 1% BSA in PBS for 1 hour

to prevent non-specific antibody binding.

6. Primary Antibody
Incubate with primary antibody against a Golgi marker

(e.g., anti-GM130, 1:1000) overnight at 4°C.

7. Secondary Antibody
Wash with PBS. Incubate with fluorescently-labeled
secondary antibody (e.g., Alexa Fluor 488, 1:500)

and a nuclear stain (e.g., DAPI) for 1 hour.

8. Mounting & Imaging
Wash with PBS, mount coverslips on slides.

Image using confocal microscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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